2-[(4-chlorophenyl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-(2,4,5-trifluorophenyl)acetamide
• InChI: InChI=1S/C14H9ClF3NOS/c15-8-1-3-9(4-2-8)21-7-14(20)19-13-6-11(17)10(16)5-12(13)18/h1-6H,7H2,(H,19,20)
• InChI Key: YEWORDTXPZHRKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCC(=O)NC2=CC(=C(C=C2F)F)F)Cl
• Molecular Formula: C14H9ClF3NOS
• DSSTOX Substance ID: DTXSID901189503
• Molecular Weight: 331.7 g/mol
• CAS RN: 868256-35-3

Description

“2-[(4-chlorophenyl)sulfanyl]-N-(2,4,5-trifluorophenyl)acetamide” is a chemical compound with the molecular formula C14H9ClF3NOS. It has a molecular weight of 331.74. This compound is part of a collection of rare and unique chemicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not fully detailed in the available resources. The molecular weight is 331.74, but other properties like melting point, boiling point, solubility, etc., are not provided.

Scientific Research Applications

Vibrational Spectroscopic Analysis

The antiviral molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl] acetamide, a compound similar in structure to the requested chemical, has been characterized using vibrational spectroscopy techniques such as Raman and Fourier transform infrared spectroscopy. These studies, supported by density functional theory calculations, provide insights into the molecule's geometric equilibrium, inter and intra-molecular hydrogen bonding, and vibrational wavenumbers. The research also explores stereo-electronic interactions that contribute to the molecule's stability, as confirmed by natural bond orbital analysis and vibrational spectral analysis. The study further delves into the compound's crystal structure through Hirshfeld surface analysis, revealing the nature and quantitative contributions of intermolecular interactions to crystal packing (Jenepha Mary, Pradhan, & James, 2022).

Antibacterial and Anti-enzymatic Potential

A series of N-substituted derivatives of a similar compound, 2-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide, was synthesized and evaluated for their antibacterial and anti-enzymatic activities. The study utilized spectral analytical techniques for structural elucidation and assessed the antibacterial efficacy against various gram-negative and gram-positive bacterial strains. One compound, in particular, demonstrated significant inhibition against gram-negative bacteria. Enzyme inhibition assays revealed low potential against the lipoxygenase enzyme, while hemolytic studies provided insights into the cytotoxic behavior of the synthesized molecules (Nafeesa et al., 2017).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. It’s important to handle all chemical compounds with appropriate safety measures.